3-(4-Ethoxyphenyl)propanenitrile
Description
3-(4-Ethoxyphenyl)propanenitrile is an aryl-substituted propanenitrile derivative characterized by an ethoxy group (-OCH₂CH₃) at the para position of the phenyl ring. This compound belongs to a class of nitriles with applications in organic synthesis, particularly in enantioselective catalysis and pharmaceutical intermediates. The ethoxy group confers electron-donating properties via resonance, influencing reactivity and interactions in catalytic systems.
Properties
Molecular Formula |
C11H13NO |
|---|---|
Molecular Weight |
175.23 g/mol |
IUPAC Name |
3-(4-ethoxyphenyl)propanenitrile |
InChI |
InChI=1S/C11H13NO/c1-2-13-11-7-5-10(6-8-11)4-3-9-12/h5-8H,2-4H2,1H3 |
InChI Key |
OTBOBWBJSKVLJS-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=C(C=C1)CCC#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional differences between 3-(4-Ethoxyphenyl)propanenitrile and related aryl-propanenitriles are critical for understanding their chemical behavior. Below is a comparative analysis based on substituent effects, synthesis, and physicochemical properties.
Physicochemical Properties
- Melting Points/Solubility: Compounds with planar aromatic substituents (e.g., 3k, biphenyl) are solids, while alkyl-substituted derivatives (3i, 3j) are liquids. The ethoxy group’s intermediate polarity likely results in a liquid state with moderate solubility in organic solvents.
- Spectroscopic Data:
- ¹H NMR: Aromatic protons in ethoxy derivatives show upfield shifts compared to electron-withdrawing groups (e.g., -Cl in 3c) due to resonance donation .
- ¹³C NMR: The nitrile carbon (~115–120 ppm) remains consistent, while substituent-specific shifts (e.g., ethoxy’s -OCH₂CH₃ at ~60–70 ppm) aid structural confirmation .
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